Cas no 89182-75-2 (2(3H)-Isothiazolecarboxamide,3-oxo-)

• Product Name: 2(3H)-Isothiazolecarboxamide,3-oxo-
• CAS No: 89182-75-2
• MF: C₄H₄N₂O₂S
• MW: 144.151759147644
• CID: 711296
• Update Time: 2024-11-26

2(3H)-Isothiazolecarboxamide,3-oxo- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Isothiazolecarboxamide,3-oxo-
• 2(3H)-Isothiazolecarboxamide,3-oxo-(9CI)

• Inchi： 1S/C4H4N2O2S/c5-4(8)6-3(7)1-2-9-6/h1-2H,(H2,5,8)
• InChI Key： SFIRWTMKAWEABD-UHFFFAOYSA-N
• SMILES： S1C=CC(=O)N1C(N)=O

Computed Properties

• Exact Mass: 143.999
• Monoisotopic Mass: 143.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.7A^2